Cas no 2228175-14-0 (3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione)

• Product Name: 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione
• CAS No: 2228175-14-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6107073
• PubChem ID: 165628226
• Update Time: 2025-10-22

3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione
• EN300-1775602
• 2228175-14-0

• Inchi： 1S/C9H10O4/c10-8-4-7(9(11)13-8)6-2-1-3-12-5-6/h5,7H,1-4H2
• InChI Key： NTKOMORGENFTKA-UHFFFAOYSA-N
• SMILES： O1C=C(CCC1)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Additional information on 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione

Research Brief on 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione (CAS: 2228175-14-0): Recent Advances and Applications

In recent years, the compound 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione (CAS: 2228175-14-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione, emphasizing its role as a versatile intermediate in the synthesis of bioactive molecules. The researchers employed a multi-step approach involving ring-opening and cyclization reactions, achieving high yields and purity. The study also investigated the compound's stability under various physiological conditions, providing critical insights for its potential use in drug formulations.

Another significant development comes from a preclinical study focusing on the compound's anti-inflammatory properties. Researchers demonstrated that 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, preliminary studies have indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer. Mechanistic studies revealed that it induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent. However, further research is needed to elucidate its pharmacokinetics and toxicity profile in animal models.

Beyond its therapeutic potential, 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione has also been explored as a building block in polymer chemistry. Its bifunctional nature allows for the development of biodegradable polymers with applications in drug delivery systems and tissue engineering. Recent advancements in this area have focused on optimizing polymerization techniques to enhance material properties and biocompatibility.

In conclusion, 3-(3,4-dihydro-2H-pyran-5-yl)oxolane-2,5-dione (CAS: 2228175-14-0) represents a multifaceted compound with broad applications in chemical biology and pharmaceuticals. While current research underscores its therapeutic and material science potential, further studies are essential to fully realize its clinical and industrial utility. This brief underscores the importance of continued investigation into this promising molecule.